Cas no 918643-51-3 (1H-IMIDAZOLE, 1-ETHYL-4-IODO-)

• Product Name: 1H-IMIDAZOLE, 1-ETHYL-4-IODO-
• CAS No: 918643-51-3
• MF: C₅H₇IN₂
• MW: 222.03
• MDL: MFCD28132380
• CID: 2111819
• PubChem ID: 89661241
• Update Time: 2025-10-31

1H-IMIDAZOLE, 1-ETHYL-4-IODO- Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-iodo-1H-Imidazole
• 1H-Imidazole, 1-ethyl-4-iodo-
• 1- ethyl-4-iodo-1H-imidazole
• CID 89661241
• SCHEMBL15074277
• 1-ethyl-4-iodoimidazole
• DA-29404
• EN300-204966
• 918643-51-3
• s10075
• 1H-IMIDAZOLE, 1-ETHYL-4-IODO-

• MDL： MFCD28132380
• Inchi： 1S/C5H7IN2/c1-2-8-3-5(6)7-4-8/h3-4H,2H2,1H3
• InChI Key： UMAIWQFKZWNINP-UHFFFAOYSA-N
• SMILES： IC1=CN(C=N1)CC

Computed Properties

• Exact Mass: 221.96540g/mol
• Monoisotopic Mass: 221.96540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8
• XLogP3: 1

1H-IMIDAZOLE, 1-ETHYL-4-IODO- Security Information

• Storage Condition：under inert gas (nitrogen or Argon) at 2–8 °C

Additional information on 1H-IMIDAZOLE, 1-ETHYL-4-IODO-

Recent Advances in the Study of 1H-IMIDAZOLE, 1-ETHYL-4-IODO- (CAS: 918643-51-3) and Its Applications in Chemical Biology and Medicine

The compound 1H-IMIDAZOLE, 1-ETHYL-4-IODO- (CAS: 918643-51-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the versatility of 1H-IMIDAZOLE, 1-ETHYL-4-IODO- as a key intermediate in the synthesis of novel bioactive molecules. Its iodine-substituted imidazole core serves as a valuable scaffold for further functionalization, enabling the development of compounds with enhanced pharmacological properties. Researchers have successfully utilized this compound in the synthesis of kinase inhibitors, which show promise in targeting various cancer-related pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of derivatives of 1H-IMIDAZOLE, 1-ETHYL-4-IODO- in inhibiting specific protein kinases involved in tumor growth. The study employed a combination of computational modeling and in vitro assays to optimize the compound's structure for improved selectivity and potency. The results indicated that these derivatives exhibit low nanomolar activity against targeted kinases while showing minimal off-target effects.

Another significant application of 1H-IMIDAZOLE, 1-ETHYL-4-IODO- has been in the development of radiopharmaceuticals. The iodine atom in the compound's structure makes it an attractive candidate for radiolabeling, particularly with iodine-125 or iodine-131. Recent preclinical studies have explored its potential as a theranostic agent, combining diagnostic imaging and therapeutic capabilities in oncology applications.

The compound's mechanism of action has been further elucidated through structural biology studies. X-ray crystallography analyses have revealed detailed interactions between 1H-IMIDAZOLE, 1-ETHYL-4-IODO- derivatives and their biological targets, providing valuable insights for structure-based drug design. These findings have opened new avenues for developing more potent and selective inhibitors with improved pharmacokinetic properties.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and scalable routes for producing 1H-IMIDAZOLE, 1-ETHYL-4-IODO-. Novel catalytic methods have been reported that significantly improve yield and purity while reducing environmental impact. These improvements in synthetic methodology are crucial for enabling larger-scale production and facilitating further biological evaluation.

Safety and toxicology studies of 1H-IMIDAZOLE, 1-ETHYL-4-IODO- and its derivatives have also progressed, with preliminary data suggesting a favorable safety profile at therapeutic doses. However, researchers emphasize the need for more comprehensive preclinical evaluation before advancing to clinical trials. Current efforts are focused on optimizing the compound's ADME (absorption, distribution, metabolism, and excretion) properties to enhance its drug-like characteristics.

In conclusion, 1H-IMIDAZOLE, 1-ETHYL-4-IODO- (CAS: 918643-51-3) represents a promising scaffold in medicinal chemistry with diverse applications in drug discovery and development. The recent research highlights its potential as both a therapeutic agent and a valuable tool in chemical biology. Future studies will likely focus on expanding its applications to other disease areas and further optimizing its pharmacological properties for clinical translation.